molecular formula C7H13N3 B8275453 1-(N,N-dimethylaminomethyl)-2-methylimidazole

1-(N,N-dimethylaminomethyl)-2-methylimidazole

Cat. No.: B8275453
M. Wt: 139.20 g/mol
InChI Key: RBLMLMFAQCCNDW-UHFFFAOYSA-N
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Description

1-(N,N-dimethylaminomethyl)-2-methylimidazole is a useful research compound. Its molecular formula is C7H13N3 and its molecular weight is 139.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H13N3

Molecular Weight

139.20 g/mol

IUPAC Name

N,N-dimethyl-1-(2-methylimidazol-1-yl)methanamine

InChI

InChI=1S/C7H13N3/c1-7-8-4-5-10(7)6-9(2)3/h4-5H,6H2,1-3H3

InChI Key

RBLMLMFAQCCNDW-UHFFFAOYSA-N

Canonical SMILES

CC1=NC=CN1CN(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

20 g of 2-methylimidazole and 20 g of dimethylamine hydrochloride were dissolved in 50 ml of distilled water, and pH of the solution was adjusted to 5 with conc. hydrochloric acid. 22 g of 37% aqueous formaldehyde was added to the solution and kept at room temperature for 24 hrs. Then, the resulting solution was alkalized with 20% potassium hydroxide, saturated with potassium carbonate and extracted with chloroform. The organic layer was dried over potassium carbonate, and then vacuum-distilled, to obtain 28.1 g of the title compound (yield: 83%).
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